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Compound of Interest

Compound Name: 4-Methylbenzyl chloride

Cat. No.: B047497 Get Quote

An In-depth Technical Guide to 4-Methylbenzyl Chloride: Physical and Chemical Properties

for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Methylbenzyl chloride, a versatile organic compound with significant

applications in chemical synthesis, particularly in the pharmaceutical and agrochemical

industries. This document is intended for researchers, scientists, and professionals in drug

development who require detailed information on this compound for their work.

Chemical Identity and Physical Properties
4-Methylbenzyl chloride, also known as α-chloro-p-xylene or p-xylyl chloride, is a

halogenated aromatic compound.[1][2] It is a colorless to light yellow liquid with a pungent,

irritating odor.[1][3]

Table 1: Physical and Chemical Properties of 4-
Methylbenzyl Chloride
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Property Value References

CAS Number 104-82-5 [1][2][4]

Molecular Formula C₈H₉Cl [1][2][4]

Molecular Weight 140.61 g/mol [4]

Appearance Colorless to light yellow liquid [1]

Odor Pungent, irritating [3][5]

Density 1.062 g/mL at 25 °C [1]

Melting Point 3 - 5 °C [1]

Boiling Point 199 - 201 °C [1]

Solubility

Practically insoluble in water;

miscible with absolute alcohol

and ether.

[5]

Refractive Index 1.533 (n20/D)

Chemical Reactivity and Applications
4-Methylbenzyl chloride is a valuable intermediate in organic synthesis due to its reactive

benzylic chloride group. This feature allows for facile nucleophilic substitution reactions, making

it a key building block in the production of pharmaceuticals, agrochemicals, and fragrances.[1]

[6] For instance, it is used in the synthesis of active pharmaceutical ingredients (APIs),

particularly in the development of analgesics and anti-inflammatory drugs.[6] Its reactivity is

central to creating complex molecular architectures necessary for therapeutic efficacy.[1]

General Reaction Workflow: Nucleophilic Substitution
The primary reactivity of 4-methylbenzyl chloride involves the displacement of the chloride

ion by a nucleophile. A generalized workflow for this type of reaction is depicted below.
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4-Methylbenzyl Chloride + Nucleophile (Nu⁻)

Nucleophilic Substitution (SN2)

Solvent
(e.g., Acetonitrile, DMF)

Reaction Conditions
(e.g., Heat, Catalyst)

Substituted Product
(4-Methylbenzyl-Nu)

Work-up
(e.g., Extraction, Washing)

Purification
(e.g., Distillation, Chromatography)

Pure Product
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p-Methylbenzoic Acid

Reduction with LiAlH4 in THF

p-Methylbenzyl Alcohol

Chlorination with Dichloromethane (Heat)

Crude 4-Methylbenzyl Chloride

Silica Gel Column Chromatography

Pure 4-Methylbenzyl Chloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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